Cas no 947533-51-9 ([5-(trifluoromethyl)pyridin-3-yl]boronic acid)

[5-(trifluoromethyl)pyridin-3-yl]boronic acid structure
947533-51-9 structure
Product Name:[5-(trifluoromethyl)pyridin-3-yl]boronic acid
CAS No:947533-51-9
MF:C6H5BF3NO2
MW:190.915611982346
MDL:MFCD09952041
CID:839795
PubChem ID:45158900
Update Time:2024-10-25

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-(Trifluoromethyl)pyridin-3-yl)boronic acid
    • (5-Trifluoromethylpyridin-3-yl)boronic acid
    • [5-(trifluoromethyl)pyridin-3-yl]boronic acid
    • 3-Trifluoromethylpyridine-5-boronic acid
    • -5-Trifluoromethylpyridin-3-yl-boronic-acid
    • 5-TRIFLUOROMETHYL-PYRIDINE-3-BORONIC ACID
    • 5-Trifluoromethylpyridine-3-boronic acid
    • 5-(Trifluoromethyl)pyridine-3-boronic acid
    • 3-TRIFLUOROMETHYL-5-PYRIDYL BORONIC ACID
    • 5-(trifluoromethyl)pyridin-3-ylboronic acid
    • [5-(TRIFLUOROMETHYL)-3-PYRIDYL]BORONIC ACID
    • 3-(trifluoromethyl)pyridine-5-boronic acid
    • [5-(trifluoromethyl)-3-pyridinyl]boronic acid
    • (5-trifluor
    • B-[5-(Trifluoromethyl)-3-pyridinyl]boronic acid (ACI)
    • A845084
    • CS-0054394
    • (5-(Trifluoromethyl)pyridin-3-yl)boronicacid
    • DTXSID60669793
    • 5-trifluoromethylpyridine 3-boronic acid
    • AKOS006283523
    • AC-22283
    • PS-9440
    • AB55285
    • AMY6524
    • 947533-51-9
    • SCHEMBL27266
    • FT-0760386
    • MFCD09952041
    • EN300-218528
    • SY009906
    • 5-Trifluoromethylpyridine-3-boronicacid
    • J-513121
    • MDL： MFCD09952041
    • Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-1-5(7(12)13)3-11-2-4/h1-3,12-13H
    • InChI Key： SFBQNNGMEKUJAN-UHFFFAOYSA-N
    • SMILES： FC(C1C=NC=C(B(O)O)C=1)(F)F

Computed Properties

  • Exact Mass: 191.03700
  • Monoisotopic Mass: 191.0365431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4

Experimental Properties

  • Boiling Point: 299.9°C at 760 mmHg
  • PSA: 53.35000
  • LogP: -0.21980

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Security Information

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Pricemore >>

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[5-(trifluoromethyl)pyridin-3-yl]boronic acid Production Method

Production Method 1

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  3.5 h, -78 °C; -78 °C → -10 °C
1.2 Reagents: Water ;  -10 °C
1.3 Reagents: Sodium hydroxide ;  pH 10, rt
1.4 Reagents: Acetic acid ;  pH 5, rt
Reference
Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki-Miyaura cross-coupling reactions
Clapham, Kate M.; Batsanov, Andrei S.; Bryce, Martin R.; Tarbit, Brian, Organic & Biomolecular Chemistry, 2009, 7(10), 2155-2161

Production Method 2

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  3.5 h, -78 °C; -78 °C → -10 °C
1.2 Reagents: Acetic acid ,  Sodium hydroxide Solvents: Water ;  pH 5
Reference
OLED devices with internal outcoupling
, World Intellectual Property Organization, , ,

Production Method 3

436799-33-6 436799-33-6
73183-34-3 73183-34-3
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ;  16 h, rt → 80 °C
Reference
Tetrahydropyrido[4,3-d]pyrimidine derivatives as PI3K inhibitors and their preparation and use for the treatment of PI3K-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 4

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triethyl borate Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; overnight, -78 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  10 min, rt
Reference
Preparation of bicyclic heteroaryl compounds and their use as kinase inhibitors for treating proliferative diseases and other disorders
, World Intellectual Property Organization, , ,

Production Method 5

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Triisopropyl borate Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 3 h, -78 °C; -78 °C → -10 °C
1.2 Reagents: Water
1.3 Reagents: Acetic acid ;  pH 5
Reference
Preparation of heteroaryl derivatives as antimalarial agents
, World Intellectual Property Organization, , ,

Production Method 6

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  rt → -78 °C; 3.5 h, -78 °C; -78 °C → -10 °C
1.2 Reagents: Acetic acid ;  pH 5
Reference
OLED devices with internal outcoupling
, United States, , ,

Production Method 7

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Butyllithium ,  Trimethyl borate Solvents: Tetrahydrofuran ,  Hexane ;  -78 °C; 10 min, < -65 °C; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  15 min
1.3 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Cushing's Syndrome: Development of Highly Potent and Selective CYP11B1 Inhibitors of the (Pyridylmethyl)pyridine Type
Emmerich, Juliette; Hu, Qingzhong; Hanke, Nina; Hartmann, Rolf W., Journal of Medicinal Chemistry, 2013, 56(15), 6022-6032

Production Method 8

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Potassium acetate ,  Bis(pinacolato)diborane Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dichloromethane ,  1,4-Dioxane ;  rt → 90 °C; 21 h, 90 °C
Reference
Preparation of quinoline derivatives for use as PI3K inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

436799-33-6 436799-33-6
947533-51-9 947533-51-9
Reaction Conditions
1.1 Reagents: Triethyl borate Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 Reagents: Butyllithium Solvents: Hexane ;  40 min, -78 °C; < -65 °C; -65 °C → rt; 1 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  15 min
Reference
Preparation of pyrazine compounds as inhibitors of phosphatidylinositol 3-kinase enzymes in the treatment of inflammatory and allergic conditions
, World Intellectual Property Organization, , ,

Production Method 10

947533-51-9 947533-51-9
Reaction Conditions
Reference
Preparation of quinazoline derivatives as PI3K modulators
, World Intellectual Property Organization, , ,

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Raw materials

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Preparation Products

[5-(trifluoromethyl)pyridin-3-yl]boronic acid Related Literature

947533-51-9 ([5-(trifluoromethyl)pyridin-3-yl]boronic acid) Related Products

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